N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,6-dimethyl-2-quinolinamine

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,6-dimethylquinolin-2-amine
• InChI: InChI=1S/C19H18N2O2/c1-12-3-5-16-15(9-12)13(2)10-19(21-16)20-14-4-6-17-18(11-14)23-8-7-22-17/h3-6,9-11H,7-8H2,1-2H3,(H,20,21)
• InChI Key: NGAOTGSJFXEDGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(C=C2C)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,6-dimethyl-2-quinolinamine is a chemical compound belonging to the class of N-heterocyclic compounds, which have versatile applications in the pharmaceutical and chemical industry. This compound exhibits interesting structural and chemical properties due to its unique molecular framework.

Synthesis Analysis

• Synthesis techniques for quinoxalines and similar compounds often involve reactions starting from aromatic diamines and diols through acceptorless dehydrogenative condensation steps, liberating water and hydrogen (Hille, Irrgang, & Kempe, 2014).
• In another approach, synthesis can involve a regiospecific cyclocondensation reaction as seen in the formation of benzo[h]pyrimido[4,5-b]quinolines (Quiroga et al., 2001).

Molecular Structure Analysis

• The molecular structure of compounds like N,N-bis(2-quinolinylmethyl)benzylamine, a similar compound, indicates a complex arrangement with the formation of dimers and extended sheets in the crystal system (Hunter, Naidoo, & Mambanda, 2021).

Chemical Reactions and Properties

• Quinoxalines and derivatives often engage in various chemical reactions, including Diels-Alder reactions, indicative of their reactive nature and potential as intermediates in the synthesis of more complex systems (Ruiz et al., 1992).
• These compounds can undergo transformations like cyclization and alkylation under certain conditions, showing their versatile chemical reactivity.

Physical Properties Analysis

• The physical properties of these compounds are influenced by their molecular structure. For example, compounds like N,N-bis(2-quinolinylmethyl)benzylamine exhibit specific crystallization patterns and intermolecular interactions that could be reflective of their physical state and stability (Hunter, Naidoo, & Mambanda, 2021).

Chemical Properties Analysis

• The chemical properties of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4,6-dimethyl-2-quinolinamine can be inferred from similar compounds, which demonstrate high reactivity, potential for forming stable compounds through hydrogen bonding, and the ability to engage in complex reactions (Ruiz et al., 1992).